Cas no 921876-09-7 (3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product name: 3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921876-09-7
• MF: C₂₃H₂₁N₅O₃
• MW: 415.444544553757
• CID: 6338863
• PubChem ID: 18570596

3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• F2248-1045
• 3-oxo-2-phenyl-N-(pyridin-3-yl)-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• 3-oxo-5-(oxolan-2-ylmethyl)-2-phenyl-N-pyridin-3-ylpyrazolo[4,3-c]pyridine-7-carboxamide
• 3-oxo-5-[(oxolan-2-yl)methyl]-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• 921876-09-7
• AKOS024631210

• Inchi： 1S/C23H21N5O3/c29-22(25-16-6-4-10-24-12-16)19-14-27(13-18-9-5-11-31-18)15-20-21(19)26-28(23(20)30)17-7-2-1-3-8-17/h1-4,6-8,10,12,14-15,18H,5,9,11,13H2,(H,25,29)
• InChI Key： RUBQKBQVGBSGIG-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C=C(C(NC2C=NC=CC=2)=O)C2C(C(N(C3C=CC=CC=3)N=2)=O)=C1

Computed Properties

• Exact Mass: 415.16443955g/mol
• Monoisotopic Mass: 415.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1Ų
• XLogP3: 1.9

Additional information on 3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Comprehensive Analysis of 3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921876-09-7)

The compound 3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921876-09-7) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a pyrazolo[4,3-c]pyridine core and a carboxamide moiety, this compound is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its interactions with kinase enzymes and its role in modulating cellular signaling.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. The 3-oxo-5-(oxolan-2-yl)methyl derivative stands out due to its potential as a lead compound in the development of therapeutics for conditions such as inflammatory diseases and metabolic disorders. Its pyridine and oxolane substituents contribute to its bioavailability and binding affinity, making it a promising candidate for further optimization.

One of the most frequently searched questions in the scientific community revolves around the synthetic routes and scalability of complex heterocycles like this one. The synthesis of CAS No. 921876-09-7 typically involves multi-step organic reactions, including cyclization and amidation, which are critical for achieving high purity and yield. Researchers are also investigating its structure-activity relationship (SAR) to enhance its efficacy and reduce off-target effects.

Another hot topic in the context of this compound is its potential role in drug repurposing. Given the rising costs and timelines associated with new drug development, repurposing existing molecules like 3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide offers a viable strategy to accelerate therapeutic innovation. Computational modeling and high-throughput screening (HTS) are being employed to identify new indications for this compound.

From a regulatory perspective, the compound's pharmacokinetic properties and toxicological profile are under rigorous evaluation. Understanding its absorption, distribution, metabolism, and excretion (ADME) is essential for determining its suitability for clinical trials. The presence of the oxolane ring and pyridinyl group may influence its metabolic stability and interaction with cytochrome P450 enzymes, which are common concerns in drug development.

In conclusion, CAS No. 921876-09-7 represents a fascinating area of research with broad implications for modern pharmacology. Its intricate chemical architecture and potential therapeutic applications make it a subject of ongoing investigation. As the scientific community continues to explore its capabilities, this compound may pave the way for breakthroughs in treating complex diseases, aligning with the global shift toward targeted and sustainable healthcare solutions.